Cas no 1251689-13-0 (N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251689-13-0
• MF: C₂₆H₂₉ClN₄O₂
• MW: 464.987065076828
• CID: 6090184
• PubChem ID: 49668745
• Update Time: 2025-05-30

N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide
• N-(5-chloro-2-methylphenyl)-1-[[4-[(2-cyclohexylacetyl)amino]phenyl]methyl]imidazole-4-carboxamide
• 1H-Imidazole-4-carboxamide, N-(5-chloro-2-methylphenyl)-1-[[4-[(2-cyclohexylacetyl)amino]phenyl]methyl]-
• 1251689-13-0
• N-(5-chloro-2-methylphenyl)-1-(4-(2-cyclohexylacetamido)benzyl)-1H-imidazole-4-carboxamide
• N-(5-chloro-2-methylphenyl)-1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-1H-imidazole-4-carboxamide
• F3407-3087
• AKOS024486058

• Inchi： 1S/C26H29ClN4O2/c1-18-7-10-21(27)14-23(18)30-26(33)24-16-31(17-28-24)15-20-8-11-22(12-9-20)29-25(32)13-19-5-3-2-4-6-19/h7-12,14,16-17,19H,2-6,13,15H2,1H3,(H,29,32)(H,30,33)
• InChI Key： TYOWSIACYRSPQQ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(CC3CCCCC3)=O)C=C2)C=C(C(NC2=CC(Cl)=CC=C2C)=O)N=1

Computed Properties

• Exact Mass: 464.198
• Monoisotopic Mass: 464.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 640.9±55.0 °C(Predicted)
• pka: 11.46±0.70(Predicted)

Additional information on N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide

N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251689-13-0, known as N-(5-chloro-2-methylphenyl)-1-{4-(2-cyclohexylacetamido)phenylmethyl}-1H-imidazole-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its complex structure and promising applications in drug development.

At its core, this molecule features an imidazole ring, a heterocyclic structure commonly found in various bioactive compounds. The imidazole ring is further substituted with a carboxamide group at the 4-position, which enhances its ability to form hydrogen bonds—a critical factor in drug-receptor interactions. The presence of a chlorine atom at the 5-position of the phenyl ring introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism.

The cyclohexyl group attached via an acetyl linkage adds significant steric bulk to the molecule, which can influence its bioavailability and stability. Recent studies have shown that such bulky substituents can improve the compound's resistance to enzymatic degradation, thereby prolonging its half-life in vivo. This feature makes it particularly appealing for chronic disease treatments where sustained drug levels are desirable.

One of the most intriguing aspects of this compound is its potential as an antitumor agent. Preclinical trials have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting a possible mechanism involving inhibition of key oncogenic pathways. Researchers have also explored its role in antiviral therapy, where it has shown promise in inhibiting viral replication by targeting essential viral proteins.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Ullmann coupling and acylation reactions. These methods ensure high yields and purity, which are crucial for advancing into clinical trials. The synthesis pathway has been optimized to minimize the use of hazardous reagents, aligning with current green chemistry principles.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its three-dimensional structure and conformational flexibility, which are vital for understanding its binding affinity to target proteins.

Looking ahead, ongoing research is focused on elucidating the exact molecular mechanisms by which this compound exerts its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical use.